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Compound of Interest

Compound Name: Decyltrichlorosilane

Cat. No.: B081148 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Surface functionalization of silicon wafers with alkyltrichlorosilanes, such as

Decyltrichlorosilane (DTS), is a critical process for creating well-defined, hydrophobic self-

assembled monolayers (SAMs). This process transforms the naturally hydrophilic silicon

dioxide surface into a hydrophobic one by covalently attaching a dense layer of decyl groups.

The resulting functionalized surface has applications in microelectronics, biosensors, and as a

substrate for further chemical modifications in drug development and materials science. This

document provides detailed protocols for the surface functionalization of silicon wafers with

DTS, along with expected quantitative data and characterization methods.

Core Applications

Microelectronics: Creation of hydrophobic passivation layers.

Biosensors: Reduction of non-specific binding of proteins and other biomolecules.

Drug Development: Substrates for studying cell adhesion and protein interactions.

Materials Science: A foundation for further surface modifications and creation of patterned

surfaces.
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Quantitative Data Summary
The following table summarizes the expected quantitative data for a silicon wafer before and

after functionalization with Decyltrichlorosilane. The values for the DTS-functionalized surface

are based on typical results for similar alkyltrichlorosilanes like Octadecyltrichlorosilane
(OTS) and Decyltrimethoxysilane (DTMOS).

Parameter
Cleaned Silicon Wafer
(Hydrophilic)

DTS Functionalized Silicon
Wafer (Hydrophobic)

Water Contact Angle < 20°[1][2] 90° - 105°

Monolayer Thickness N/A ~1.3 - 1.7 nm

Surface Roughness (RMS) < 0.5 nm[3][4][5][6] < 1.0 nm[3][4][5][7][8]

XPS Elemental Analysis

(Atomic %)
Si, O C, Si, O

Experimental Workflow and Chemical Reaction
The overall experimental workflow for the surface functionalization of a silicon wafer with

Decyltrichlorosilane involves three main stages: cleaning and hydroxylation, silanization, and

characterization.
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Stage 1: Cleaning & Hydroxylation

Stage 2: Silanization with DTS

Stage 3: Post-Treatment & Characterization

Silicon Wafer

Cleaning (e.g., Piranha or UV/Ozone)

Hydroxylated Silicon Wafer

Solution or Vapor Deposition of DTS

Rinsing & Drying

DTS Functionalized Wafer

Characterization (Contact Angle, AFM, XPS)

Click to download full resolution via product page

Caption: Experimental workflow for silicon wafer functionalization with DTS.
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The functionalization process relies on the reaction of the trichlorosilyl headgroup of DTS with

the hydroxyl groups on the cleaned silicon wafer surface, forming stable siloxane bonds.

Si-OH Surface

DTS Monolayer on Silicon

Reaction

Decyltrichlorosilane (Cl3Si-(CH2)9-CH3)

Reaction

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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